Cas no 27063-50-9 (3-chloro-9H-xanthen-9-one)

3-chloro-9H-xanthen-9-one structure
3-chloro-9H-xanthen-9-one structure
Product Name:3-chloro-9H-xanthen-9-one
CAS No:27063-50-9
MF:C13H7ClO2
MW:230.64648270607
CID:2930884
PubChem ID:615442
Update Time:2024-03-01

3-chloro-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 3-chloro-
    • 3-chloro-9H-xanthen-9-one
    • Inchi: 1S/C13H7ClO2/c14-8-5-6-10-12(7-8)16-11-4-2-1-3-9(11)13(10)15/h1-7H
    • InChI Key: LEUJIOLEGDAICX-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)OC2=C1C=CC(Cl)=C2

Computed Properties

  • Exact Mass: 230.0134572g/mol
  • Monoisotopic Mass: 230.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų
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